2,6-Di(pentan-3-yl)aniline
Description
2,6-Di(pentan-3-yl)aniline is a chemical compound with the molecular formula C16H27N . It is an aniline derivative with two pentan-3-yl substituents attached to the 2 and 6 positions of the nitrogen atom in the aniline ring . It is commonly used in the production of dyes, pigments, and other organic chemicals .
Molecular Structure Analysis
The molecular structure of 2,6-Di(pentan-3-yl)aniline consists of a benzene ring (aniline) with two pentan-3-yl groups attached to it . The average mass of the molecule is 233.392 Da and the monoisotopic mass is 233.214355 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,6-Di(pentan-3-yl)aniline include a predicted boiling point of 326.8±11.0 °C and a predicted density of 0.905±0.06 g/cm3 . It should be stored at 2-8°C and protected from light . The pKa is predicted to be 4.69±0.15 .Safety And Hazards
properties
CAS RN |
948587-90-4 |
|---|---|
Product Name |
2,6-Di(pentan-3-yl)aniline |
Molecular Formula |
C16H27N |
Molecular Weight |
233.39 g/mol |
IUPAC Name |
2,6-di(pentan-3-yl)aniline |
InChI |
InChI=1S/C16H27N/c1-5-12(6-2)14-10-9-11-15(16(14)17)13(7-3)8-4/h9-13H,5-8,17H2,1-4H3 |
InChI Key |
WRXMUGOMZOGXCX-UHFFFAOYSA-N |
SMILES |
CCC(CC)C1=C(C(=CC=C1)C(CC)CC)N |
Canonical SMILES |
CCC(CC)C1=C(C(=CC=C1)C(CC)CC)N |
Origin of Product |
United States |
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